Cas no 1418894-87-7 (1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile)

• Product Name: 1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile
• CAS No: 1418894-87-7
• MF: C₁₆H₁₁ClN₂
• MW: 266.724942445755
• CID: 5710312
• PubChem ID: 22256862
• Update Time: 2025-07-23

1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1418894-87-7
• 1-[(4-chlorophenyl)methyl]-1H-indole-6-carbonitrile
• AKOS025140075
• 1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile
• SCHEMBL6085414

• Inchi： 1S/C16H11ClN2/c17-15-5-2-12(3-6-15)11-19-8-7-14-4-1-13(10-18)9-16(14)19/h1-9H,11H2
• InChI Key： XHNOKSTZEZLEJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 266.061
• Monoisotopic Mass: 266.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 3.9

Additional information on 1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile

1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile: A Comprehensive Overview

1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile, identified by the CAS number CAS No. 1418894-87-7, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an indole ring system with a cyano group and a chlorobenzyl substituent. The indole moiety, a heterocyclic aromatic structure, is renowned for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design and material synthesis.

The synthesis of 1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

In terms of applications, 1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile has shown promise in the development of bioactive molecules. Its indole core is known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases, making it a valuable scaffold for drug discovery. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and anticancer activities, particularly through its ability to modulate cellular signaling pathways such as the NF-kB pathway and the PI3K/AKT/mTOR axis.

The incorporation of the cyano group at the 6-position of the indole ring introduces additional functionality to this compound. Cyan groups are known for their electron-withdrawing properties, which can enhance the compound's reactivity in certain chemical transformations. This feature has been exploited in the design of novel materials, such as coordination polymers and metal-organic frameworks (MOFs), where the cyano group serves as a binding site for metal ions.

From an environmental perspective, understanding the fate and transport of 1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile in natural systems is crucial for assessing its potential ecological impact. Recent research has focused on evaluating its biodegradability under various environmental conditions, as well as its potential to bioaccumulate in aquatic organisms. These studies are essential for ensuring that this compound is used responsibly in industrial and research settings.

In conclusion, 1-(4-Chlorobenzyl)-1H-indole-6-carbonitrile represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a key player in future innovations within chemistry and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly remain at the forefront of scientific exploration.